Cas no 1219375-22-0 (BOC-7-BENZYLOXY-DL-TRYPTOPHAN)

BOC-7-BENZYLOXY-DL-TRYPTOPHAN is a protected derivative of tryptophan, featuring a BOC (tert-butoxycarbonyl) group at the amino terminus and a benzyloxy group at the 7-position of the indole ring. This modification enhances stability and solubility, making it suitable for peptide synthesis and other applications requiring controlled reactivity. The BOC group facilitates selective deprotection under mild acidic conditions, while the benzyloxy moiety provides additional steric and electronic protection for the indole ring. This compound is particularly valuable in medicinal chemistry and biochemical research, where precise functionalization of tryptophan derivatives is required. Its well-defined protective groups ensure efficient incorporation into complex molecular architectures.
BOC-7-BENZYLOXY-DL-TRYPTOPHAN structure
BOC-7-BENZYLOXY-DL-TRYPTOPHAN structure
Product Name:BOC-7-BENZYLOXY-DL-TRYPTOPHAN
CAS No:1219375-22-0
MF:C23H26N2O5
MW:410.5
CID:1213383
PubChem ID:22309416
Update Time:2025-05-22

BOC-7-BENZYLOXY-DL-TRYPTOPHAN Chemical and Physical Properties

Names and Identifiers

    • 7-(Benzyloxy)-N-{[(2-methyl-2-propanyl)oxy]carbonyl}tryptoph
    • Boc-7-benzyloxy-DL-tryptophan
    • Tryptophan, N-[(1,1-dimethylethoxy)carbonyl]-7-(phenylmethoxy)-
    • 3-(7-(Benzyloxy)-1H-indol-3-yl)-2-((tert-butoxycarbonyl)amino)propanoic acid
    • 1219375-22-0
    • Boc-7-(benzyloxy)-L-tryptophan
    • SY302063
    • 3-(7-(Benzyloxy)-1H-indol-3-yl)-2-((tert-butoxycarbonyl)amino)propanoicacid
    • AKOS015836954
    • 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(7-phenylmethoxy-1H-indol-3-yl)propanoic acid
    • BOC-7-BENZYLOXY-DL-TRYPTOPHAN
    • MDL: MFCD02682354
    • Inchi: 1S/C23H26N2O5/c1-23(2,3)30-22(28)25-18(21(26)27)12-16-13-24-20-17(16)10-7-11-19(20)29-14-15-8-5-4-6-9-15/h4-11,13,18,24H,12,14H2,1-3H3,(H,25,28)(H,26,27)/t18-/m0/s1
    • InChI Key: BKGXDFLPMKQUPY-SFHVURJKSA-N
    • SMILES: C(O)(=O)[C@H](CC1C2=C(C(OCC3=CC=CC=C3)=CC=C2)NC=1)NC(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 410.18417193g/mol
  • Monoisotopic Mass: 410.18417193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 10
  • Complexity: 585
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 101Ų

BOC-7-BENZYLOXY-DL-TRYPTOPHAN Security Information

  • HazardClass:IRRITANT

BOC-7-BENZYLOXY-DL-TRYPTOPHAN Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B025520-5mg
Boc-7-benzyloxy-DL-tryptophan
1219375-22-0
5mg
$ 450.00 2022-06-07
TRC
B025520-10mg
Boc-7-benzyloxy-DL-tryptophan
1219375-22-0
10mg
$ 745.00 2022-06-07

Additional information on BOC-7-BENZYLOXY-DL-TRYPTOPHAN

BOC-7-BENZYLOXY-DL-TRYPTOPHAN: A Comprehensive Overview

BOC-7-BENZYLOXY-DL-TRYPTOPHAN, also known by its CAS number 1219375-22-0, is a compound of significant interest in the fields of chemistry and pharmacology. This compound is a derivative of tryptophan, an essential amino acid, and has been modified to include a benzyloxy group at the 7-position. The inclusion of the benzyloxy group introduces unique chemical properties, making it a valuable compound for various applications in drug discovery and chemical synthesis.

The structure of BOC-7-BENZYLOXY-DL-TRYPTOPHAN consists of a tryptophan backbone with a benzyloxy substituent. The benzyloxy group, which is an oxygen atom connected to a benzene ring, adds aromaticity and potential for additional chemical reactivity. This modification can influence the compound's solubility, stability, and bioavailability, making it an attractive candidate for further research in pharmaceutical development.

Recent studies have explored the potential of BOC-7-BENZYLOXY-DL-TRYPTOPHAN in the context of neurodegenerative diseases. Tryptophan derivatives are known to play roles in neurotransmitter synthesis, particularly serotonin and melatonin. By modifying tryptophan with a benzyloxy group, researchers aim to enhance its ability to cross the blood-brain barrier, potentially improving its efficacy in treating conditions such as Alzheimer's disease or Parkinson's disease.

In addition to its pharmacological applications, BOC-7-BENZYLOXY-DL-TRYPTOPHAN has been studied for its role in enzyme inhibition. Certain enzymes involved in metabolic pathways have shown sensitivity to this compound, suggesting its potential as a lead molecule for developing new enzyme inhibitors. These inhibitors could be instrumental in treating metabolic disorders or cancer by targeting specific enzymes critical for disease progression.

The synthesis of BOC-7-BENZYLOXY-DL-TRYPTOPHAN involves a multi-step process that includes protection and substitution reactions. The use of protecting groups like BOC (tert-butoxycarbonyl) ensures that sensitive functional groups remain intact during the synthesis process. This approach allows for precise control over the compound's structure, enabling researchers to explore various modifications and their effects on biological activity.

From an analytical standpoint, the characterization of BOC-7-BENZYLOXY-DL-TRYPTOPHAN has been achieved through techniques such as NMR spectroscopy and mass spectrometry. These methods provide detailed insights into the compound's molecular structure and purity, ensuring that it meets the high standards required for pharmacological studies.

In conclusion, BOC-7-BENZYLOXY-DL-TRYPTOPHAN, with its CAS number 1219375-22-0, represents a promising compound with diverse applications in drug discovery and chemical synthesis. Its unique structure and potential biological activities make it a subject of ongoing research, with promising implications for future therapeutic developments.

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